molecular formula C19H15N3O B8579319 2-(4-(4-(Benzyloxy)pyrimidin-2-yl)phenyl)acetonitrile

2-(4-(4-(Benzyloxy)pyrimidin-2-yl)phenyl)acetonitrile

Cat. No.: B8579319
M. Wt: 301.3 g/mol
InChI Key: GOWMKUHTFKCTOM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-(4-(Benzyloxy)pyrimidin-2-yl)phenyl)acetonitrile is a useful research compound. Its molecular formula is C19H15N3O and its molecular weight is 301.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C19H15N3O

Molecular Weight

301.3 g/mol

IUPAC Name

2-[4-(4-phenylmethoxypyrimidin-2-yl)phenyl]acetonitrile

InChI

InChI=1S/C19H15N3O/c20-12-10-15-6-8-17(9-7-15)19-21-13-11-18(22-19)23-14-16-4-2-1-3-5-16/h1-9,11,13H,10,14H2

InChI Key

GOWMKUHTFKCTOM-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)COC2=NC(=NC=C2)C3=CC=C(C=C3)CC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-(benzyloxy)-2-chloropyrimidine (3.2 g, 14.5 mmol, 1.0 equiv.), 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetonitrile (4.2 g, 17.4 mmol, 1.2 equiv.), Pd(dippf)Cl2 (1.18 g, 1.45 mmol, 0.1 equiv.), Na2CO3 (6.1 g, 58 mmol, 4.0 equiv.), dioxane (5 ml) and water (1 ml) was added to the filtrate. The reaction mixture was heated to 100° C. for 15 h under nitrogen atmosphere. The residue was purified by silica gel chromatography (CH2Cl2/methanol 500:1 to 200:1) to afford 2-(4-(4-(benzyloxy)pyrimidin-2-yl)phenyl)acetonitrile (1.3 g, 31%) as white solid. The title compound was determination by LC-MS (LC-MS (m/z)=302.1 [M+H]+).
Quantity
3.2 g
Type
reactant
Reaction Step One
Quantity
4.2 g
Type
reactant
Reaction Step One
[Compound]
Name
Pd(dippf)Cl2
Quantity
1.18 g
Type
reactant
Reaction Step One
Quantity
6.1 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One

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